Cas no 1253180-94-7 ((E)-Methyl 3-(2,6-difluorophenyl)acrylate)

• Product Name: (E)-Methyl 3-(2,6-difluorophenyl)acrylate
• CAS No: 1253180-94-7
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 2102272
• Update Time: 2025-10-29

(E)-Methyl 3-(2,6-difluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 3-(2,6-difluorophenyl)acrylate
• Methyl (2E)-3-(2,6-difluorophenyl)prop-2-enoate
• methyl 3-(2,6-difluorophenyl)acrylate
• FCH5760193
• FCH1562358
• 2,6-Difluorocinnamic acid methyl ester
• (E)-Methyl 3-(2,6-difluorophenyl)acrylate

• Inchi： 1S/C10H8F2O2/c1-14-10(13)6-5-7-8(11)3-2-4-9(7)12/h2-6H,1H3/b6-5+
• InChI Key： AAFOYRAHPCQEFT-AATRIKPKSA-N
• SMILES： FC1C=CC=C(C=1/C=C/C(=O)OC)F

Computed Properties

• Exact Mass: 198.049
• Monoisotopic Mass: 198.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Additional information on (E)-Methyl 3-(2,6-difluorophenyl)acrylate

(E)-Methyl 3-(2,6-difluorophenyl)acrylate: A Comprehensive Overview

(E)-Methyl 3-(2,6-difluorophenyl)acrylate, identified by the CAS number 1253180-94-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a type of acrylate ester, characterized by its (E)-configuration and the presence of a methyl group attached to the acrylate moiety. The molecule also features a substituted phenyl group, specifically a 2,6-difluorophenyl group, which imparts unique electronic and steric properties to the compound.

The synthesis of (E)-Methyl 3-(2,6-difluorophenyl)acrylate typically involves a combination of nucleophilic substitution and condensation reactions. Recent studies have explored the use of palladium-catalyzed coupling reactions to enhance the efficiency and selectivity of its preparation. These advancements have not only improved the yield but also minimized the environmental impact associated with its production.

One of the most notable applications of (E)-Methyl 3-(2,6-difluorophenyl)acrylate is in the field of polymer science. Its ability to undergo free radical polymerization makes it an ideal candidate for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, researchers have demonstrated that polymers derived from this compound exhibit excellent resistance to UV degradation and thermal decomposition, making them suitable for use in advanced coatings and adhesives.

In addition to its polymerization applications, (E)-Methyl 3-(2,6-difluorophenyl)acrylate has shown promise in drug delivery systems. Its biocompatible nature and ability to form stable complexes with therapeutic agents make it a valuable component in the development of controlled-release formulations. Recent studies have highlighted its potential as a carrier for anti-cancer drugs, where its ability to encapsulate hydrophobic molecules enhances drug stability and bioavailability.

The electronic properties of (E)-Methyl 3-(2,6-difluorophenyl)acrylate also make it an attractive candidate for optoelectronic applications. Its conjugated system allows for efficient charge transport, which is critical in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported enhanced device performance when this compound is incorporated into organic semiconductor materials.

From an environmental perspective, the stability and degradability of (E)-Methyl 3-(2,6-difluorophenyl)acrylate are topics of ongoing research. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound can undergo biodegradation. This knowledge is crucial for assessing its environmental impact and developing strategies for sustainable use.

In conclusion, (E)-Methyl 3-(2,6-difluorophenyl)acrylate (CAS No. 1253180-94-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and functional molecules. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.